Cas no 1795420-32-4 (2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide)

• Product Name: 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide
• CAS No: 1795420-32-4
• MF: C₁₃H₁₇F₂NO₂S₂
• MW: 321.406388044357
• CID: 5367870
• Update Time: 2025-06-12

2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(Difluoromethyl)thio]-N-[2-hydroxy-2-methyl-3-(methylthio)propyl]benzamide
• 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide

• Inchi： 1S/C13H17F2NO2S2/c1-13(18,8-19-2)7-16-11(17)9-5-3-4-6-10(9)20-12(14)15/h3-6,12,18H,7-8H2,1-2H3,(H,16,17)
• InChI Key： FKDFUMAPAUHVSE-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CSC)(=O)C1=CC=CC=C1SC(F)F

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.5±45.0 °C(Predicted)
• pka: 13.59±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide

Comprehensive Overview of 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide (CAS No. 1795420-32-4)

In the realm of organic chemistry and pharmaceutical research, 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide (CAS No. 1795420-32-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its difluoromethylsulfanyl and hydroxy-methyl-methylsulfanyl functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The molecular structure of 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide features a benzamide core, which is a common motif in medicinal chemistry. The incorporation of a difluoromethylsulfanyl group enhances the compound's metabolic stability and lipophilicity, making it a promising candidate for oral bioavailability. Meanwhile, the hydroxy-methyl-methylsulfanyl side chain introduces hydrogen-bonding capabilities, which are crucial for target engagement. These attributes align with current trends in drug design, where researchers prioritize compounds with balanced pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and AI-driven drug discovery have further amplified interest in this compound. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling have been employed to predict its interactions with biological targets. For instance, the difluoromethylsulfanyl moiety has been linked to potential inhibitory effects on specific enzymes involved in inflammatory responses, a hot topic in autoimmune disease research. Such findings resonate with the growing demand for novel anti-inflammatory agents, as highlighted by frequent searches for "new anti-inflammatory compounds" and "enzyme inhibitors in drug development."

From a synthetic perspective, the preparation of 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide involves multi-step organic reactions, including amide coupling and sulfanyl group introduction. The use of green chemistry principles, such as solvent-free conditions or catalytic methods, has been explored to improve yield and reduce environmental impact. This aligns with the broader industry shift toward sustainable practices, a topic frequently searched under terms like "green synthesis of pharmaceuticals" and "eco-friendly chemical processes."

In addition to its pharmaceutical potential, this compound has also piqued interest in material science. The difluoromethylsulfanyl group's electron-withdrawing properties make it a candidate for designing advanced polymers or coatings with enhanced durability. Such applications are particularly relevant in industries seeking "high-performance materials" or "fluorine-containing polymers," as evidenced by trending search queries.

Safety and regulatory considerations are paramount when working with 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. Researchers often search for "chemical handling best practices" and "lab safety guidelines," underscoring the importance of this aspect in professional settings.

Looking ahead, the compound's versatility positions it as a valuable asset in interdisciplinary research. Whether in drug discovery, material science, or synthetic chemistry, 2-[(difluoromethyl)sulfanyl]-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]benzamide exemplifies the convergence of innovation and practicality. Its study not only addresses current scientific challenges but also opens doors to future breakthroughs, making it a compelling subject for both academia and industry.